molecular formula C6H11Cl3NO5P B2438615 Methyl (2,2,2-trichloro-1-(dimethoxyphosphoryl)ethyl)carbamate CAS No. 201160-63-6

Methyl (2,2,2-trichloro-1-(dimethoxyphosphoryl)ethyl)carbamate

Cat. No.: B2438615
CAS No.: 201160-63-6
M. Wt: 314.48
InChI Key: YJJCWNFJTXDBRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl (2,2,2-trichloro-1-(dimethoxyphosphoryl)ethyl)carbamate” is a chemical compound with the linear formula C6H11Cl3NO5P . It has a molecular weight of 314.491 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .

Scientific Research Applications

  • Insecticidal Activity and Lower Toxicity : Methyl (2,2,2-trichloro-1-(dimethoxyphosphoryl)ethyl)carbamate derivatives have shown potential in insecticidal applications. Studies have demonstrated that certain derivatives exhibit higher insecticidal activity while maintaining lower toxicity compared to their parent compounds (Bozhkova & Chlebarov, 1989).

  • Synthesis of α-Amino Acids : This compound plays a role in the synthesis of α-amino acids. The reaction of certain Grignard reagents with ethyl N-trichloroethylidenecarbamate has been used to produce α-amino acids such as DL-alanine and DL-norleucine (Kashima, Aoki, & Omote, 1975).

  • Chemical Analysis in Food and Beverages : Methyl carbamate, a related compound, has been analyzed in food and beverages, particularly in wines. A method involving extraction with dichloromethane and gas-liquid chromatography was developed for the simultaneous determination of methyl carbamate in wines (Sen, Seaman, & Weber, 1992).

  • Selective Insecticide Research : Derivatives of methyl carbamate have been studied for their selective toxicity as insecticides. For instance, one derivative was found to be highly effective against insects while being substantially less toxic to mammals (Fahmy, Chiu, & Fukuto, 1974).

  • Biological Activity of Derivatives : Research has been conducted on various carbamoyl derivatives of methyl carbamate, exploring their biological activities, including potential pharmaceutical applications (Smith, El‐Hiti, & Alshammari, 2013).

  • Synthesis of N-Arylcarbamates : Studies on the synthesis of N-arylcarbamates with tetrazole fragment from methyl(ethyl) N-(2-cyanophenyl)carbamates have been conducted, indicating potential applications in the development of new compounds with unique properties (Velikorodov et al., 2014).

Safety and Hazards

Sigma-Aldrich, a supplier of this compound, does not collect analytical data for this product . The buyer assumes responsibility to confirm product identity and/or purity . All sales are final . Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product .

Properties

IUPAC Name

methyl N-(2,2,2-trichloro-1-dimethoxyphosphorylethyl)carbamate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H11Cl3NO5P/c1-13-5(11)10-4(6(7,8)9)16(12,14-2)15-3/h4H,1-3H3,(H,10,11)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YJJCWNFJTXDBRN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)NC(C(Cl)(Cl)Cl)P(=O)(OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H11Cl3NO5P
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

314.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.